Cas no 135242-07-8 (1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone)

• Product Name: 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone
• CAS No: 135242-07-8
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• MDL: MFCD28663012
• CID: 4586759
• PubChem ID: 17992901
• Update Time: 2025-09-28

1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone

• MDL： MFCD28663012
• Inchi： 1S/C10H8O2S/c11-6-8(12)10-5-7-3-1-2-4-9(7)13-10/h1-5,11H,6H2
• InChI Key： BSYNFXXUCLXMIL-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC2=CC=CC=C2C=1)CO

Computed Properties

• Exact Mass: 192.02450067g/mol
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone

Introduction to 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone (CAS No. 135242-07-8)

1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone, with the CAS number 135242-07-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzothiophene-2-carboxaldehyde O-(benzothiophen-2-yl)oxime, is characterized by its unique structural features, which include a benzothiophene moiety and a hydroxyketone functional group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The benzothiophene scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. Compounds containing this scaffold have shown promising results in various therapeutic areas, including anticancer, anti-inflammatory, and antiviral activities. The presence of the hydroxyketone group in 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone further enhances its reactivity and potential for forming bioactive derivatives through chemical modifications.

Recent research has focused on the synthesis and biological evaluation of 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone. A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes involved in cancer cell proliferation. The researchers found that 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone exhibited potent cytotoxic activity against several human cancer cell lines, including breast, lung, and colon cancer cells. This activity was attributed to its ability to disrupt key signaling pathways that are crucial for cancer cell survival.

In addition to its anticancer properties, 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone has also shown promise in the treatment of inflammatory diseases. A study conducted by a team of researchers at the University of California demonstrated that the compound effectively reduced inflammation in animal models of arthritis. The mechanism of action was linked to its ability to inhibit pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The versatility of 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone extends beyond its direct biological activities. Its unique chemical structure makes it an excellent starting material for the synthesis of more complex molecules with enhanced pharmacological properties. Chemists have successfully used this compound as a building block to create novel derivatives with improved solubility, bioavailability, and target specificity. These derivatives have shown enhanced therapeutic effects in preclinical studies, paving the way for further clinical development.

In the context of drug discovery, the ability to synthesize and modify compounds like 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone is crucial for optimizing their pharmacological profiles. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound and its derivatives. For example, a novel catalytic approach using palladium-based catalysts has been developed to improve the yield and purity of 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone. This method not only reduces the environmental impact but also enhances the overall cost-effectiveness of the synthesis process.

The potential applications of 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone in pharmaceutical research are further supported by its favorable physicochemical properties. The compound exhibits good solubility in both aqueous and organic solvents, which is essential for formulating stable drug products. Additionally, its stability under various conditions ensures that it can be stored and transported without significant degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone-based drugs in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further investigate the compound's therapeutic potential.

In conclusion, 1-(Benzo[b]thiophen-2-yl)-2-hydroxyethanone (CAS No. 135242-07-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable asset in the quest for innovative treatments for various diseases.